Cas no 2138184-69-5 (({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)(propyl)amine)

• Product Name: ({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)(propyl)amine
• CAS No: 2138184-69-5
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• MDL: MFCD31590444
• CID: 5609784
• PubChem ID: 165476447
• Update Time: 2025-07-28

({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)(propyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-843862
• ({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)(propyl)amine
• 2138184-69-5
• ({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)(propyl)amine

• MDL： MFCD31590444
• Inchi： 1S/C12H23NO/c1-3-8-13-9-12-6-4-11(2,5-7-12)14-10-12/h13H,3-10H2,1-2H3
• InChI Key： BTKPTNAEVXVBRW-UHFFFAOYSA-N
• SMILES： O1CC2(CNCCC)CCC1(C)CC2

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Additional information on ({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)(propyl)amine

Recent Advances in the Study of ({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)(propyl)amine (CAS: 2138184-69-5)

The compound ({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)(propyl)amine (CAS: 2138184-69-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

Recent studies have highlighted the innovative synthetic routes developed for ({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)(propyl)amine. Researchers have optimized the reaction conditions to achieve higher yields and purity, which is critical for its application in drug development. The compound's bicyclic structure, featuring an oxygen bridge, contributes to its stability and bioavailability, making it a promising candidate for further investigation.

In terms of pharmacological activity, preliminary in vitro and in vivo studies suggest that ({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)(propyl)amine exhibits notable interactions with central nervous system (CNS) targets. Specifically, it has shown affinity for serotonin and dopamine receptors, indicating potential applications in treating neurological disorders such as depression and Parkinson's disease. However, further mechanistic studies are required to fully elucidate its mode of action and optimize its therapeutic profile.

Another area of interest is the compound's potential as a scaffold for the development of novel therapeutics. Its rigid bicyclic framework provides a versatile platform for structural modifications, enabling the design of derivatives with enhanced selectivity and potency. Recent computational modeling studies have identified key binding interactions, paving the way for rational drug design efforts.

Despite these promising findings, challenges remain in the clinical translation of ({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)(propyl)amine. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry are essential to accelerate the development of this compound and its derivatives.

In conclusion, ({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)(propyl)amine represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and pharmacological potential warrant further investigation to unlock its full therapeutic value. Continued advancements in synthetic methodologies and mechanistic studies will be pivotal in driving this research forward.